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Compound of Interest

Compound Name: Heptadecanoic acid tryptamide

Cat. No.: B13832000

Get Quote

Compound Profile & Risk Assessment
Heptadecanoic Acid Tryptamide is a bioactive lipid conjugate comprising a saturated C17

fatty acid (heptadecanoic acid) and a tryptamine moiety. As a member of the N-acyltryptamine

class, it is structurally analogous to endogenous signaling lipids (e.g., N-arachidonoyl

tryptamine) and often acts as a Fatty Acid Amide Hydrolase (FAAH) inhibitor or interacts with

cannabinoid/TRP receptors.[1][2]

Safety Tier:Potentially Bioactive Agent (PBA)

Physical State: Waxy solid or crystalline powder.[1][2]

Solubility: Insoluble in water; soluble in organic solvents (DMSO, Ethanol, Chloroform).[1][2]

Primary Hazard: While specific toxicological data is often limited for research-grade lipids,

the tryptamine pharmacophore suggests potential serotonergic or cannabimimetic activity.[1]

[2] Treat as a Target-Specific Toxicant.[1]
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Before initiating disposal, ensure the immediate workspace is secured to prevent cross-

contamination.[1]

PPE Requirements:

Gloves: Double-gloving with Nitrile (0.11 mm minimum) is required.[1][2] Fatty acid amides

are lipophilic and can permeate latex.

Respiratory: Use a fume hood.[1][2] If handling bulk powder (>1g), use a P95/P100

particulate respirator to prevent inhalation of bioactive dust.[1]

Eye Protection: Chemical splash goggles.[1][2]

Step-by-Step Disposal Protocols
Do NOT dispose of this compound down the drain. Its lipophilicity poses a risk of

bioaccumulation in aquatic environments, and its amide bond is stable enough to persist in

standard water treatment.[1]

Protocol A: Solid Waste (Pure Substance &
Contaminated Debris)
Applicable for: Expired powder, weigh boats, contaminated gloves, and paper towels.[1][2]

Segregation: Place all solid waste into a clear, wide-mouth polyethylene (HDPE) jar labeled

"Hazardous Waste: Solid Organic - Bioactive Lipid".[1][2]

Labeling: clearly mark the container with the full chemical name. Do not use abbreviations

(e.g., "C17-Trypt").

Secondary Containment: Seal the jar and place it inside a secondary clear bag (4 mil

thickness) to prevent exterior contamination during transport.

Disposal Path: Submit for High-Temperature Incineration. This is the only validated method

to break the amide bond and destroy the tryptamine core effectively.

Protocol B: Liquid Waste (Stock Solutions)
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Applicable for: Solutions in DMSO, Ethanol, or Methanol.[1][2]

Solvent Compatibility: Ensure the carrier solvent is compatible with your facility's "Organic

Solvents" stream.[1]

Note: If dissolved in DMSO, do not mix with strong oxidizers (e.g., nitric acid waste), as

this can cause an exothermic reaction.[1][2]

Bulking: Pour the solution into the facility's "Non-Halogenated Organic Waste" carboy

(assuming chloroform/DCM is not the solvent).[1][2]

Rinse: Rinse the original vial with a small volume of ethanol and add the rinsate to the waste

carboy.

RCRA Classification: This waste stream typically falls under Ignitable Waste (D001) due to

the solvent content.[2]

Protocol C: Glassware Decontamination
Because of the compound's "waxy" lipid nature, water alone will not clean glassware.[1][2]

Primary Solubilization: Rinse glassware with Acetone or Ethanol three times.[2] Collect all

rinsates into the Organic Waste container.

Surfactant Wash: Scrub with a 2% solution of laboratory detergent (e.g., Alconox) and warm

water.[1][2]

Verification: Visual inspection for "sheeting" action of water (no droplets forming) ensures

lipid residues are removed.[2]

Regulatory & Compliance Data
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Parameter Specification Action Required

EPA Waste Code D001 (if in flammable solvent)
Label container with "Ignitable"

if applicable.[1][2]

Biohazard Status Not Infectious
Do not place in Red Biohazard

Bags.

Chemical Class Organic Amide / Lipid
Segregate from Oxidizers and

Acids.

Destruction Method Incineration (>800°C)
Ensure waste vendor certifies

incineration.

Waste Stream Logic Flow
The following diagram illustrates the decision matrix for disposing of Heptadecanoic Acid
Tryptamide to ensure zero environmental release.
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Figure 1: Decision logic for segregating solid and liquid waste streams to ensure total

destruction via incineration.[1][2]

References
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).

Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards,

Updated Version. National Academies Press.[3]

Cayman Chemical. (2023).[1][4] Safety Data Sheet: N-Arachidonoyl Tryptamine (Analogous

Structure).

PubChem. (n.d.).[1] Compound Summary: Fatty Acid Amides Toxicity Profile. National

Library of Medicine.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b13832000/docs?utm_src=pdf-body-img#topic-heptadecanoic-acid-tryptamide-proper-disposal-procedures
https://www.cpachem.com/msds?num=SB3530&dnl=sd_-_n-Heptadecane_%5BCAS_629-78-7%5D_%28SB3530%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB26420&dnl=sd_-_Heptadecanoic_acid-methyl_ester_%5BCAS_1731-92-6%5D_%28SB26420%29_%28EU%29.pdf
https://syntheticdrugs.unodc.org/uploads/syntheticdrugs/res/library/safe-handling_html/Guidelines_for_the_safe_handling_and_disposal_of_chemicals_used_in_the_illicit_manufacture_of_drugs_ENG.pdf
https://www.cpachem.com/msds?num=SB3530&dnl=sd_-_n-Heptadecane_%5BCAS_629-78-7%5D_%28SB3530%29_%28EU%29.pdf
https://cdn.caymanchem.com/cdn/msds/29879m.pdf
https://www.cpachem.com/msds?num=SB3530&dnl=sd_-_n-Heptadecane_%5BCAS_629-78-7%5D_%28SB3530%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13832000?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


U.S. Environmental Protection Agency. (2024). Defining Hazardous Waste: Listed and

Characteristic Wastes (RCRA).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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